Harmine, hydrochloride, dihydrate
Harmine, hydrochloride, dihydrate
Harmine(cas 343-27-1) is a fluorescent harmala alkaloid belonging to the beta-carboline family of compounds. It occurs in a number of different plants, most notably the Middle Eastern plant harmal or Syrian rue (Peganum harmala) and the South American vine Banisteriopsis caapi (also known as /yage/ or /ayahuasca/).
Brand Name:
Vulcanchem
CAS No.:
343-27-1
VCID:
VC0000056
InChI:
InChI=1S/C13H12N2O.ClH/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13;/h3-7,15H,1-2H3;1H
SMILES:
CC1=NC=CC2=C1NC3=C2C=CC(=C3)OC.Cl
Molecular Formula:
C13H13ClN2O
Molecular Weight:
248.71 g/mol
Harmine, hydrochloride, dihydrate
CAS No.: 343-27-1
ADC Toxins
VCID: VC0000056
Molecular Formula: C13H13ClN2O
Molecular Weight: 248.71 g/mol
Purity: 95 %
| CAS No. | 343-27-1 |
|---|---|
| Product Name | Harmine, hydrochloride, dihydrate |
| Molecular Formula | C13H13ClN2O |
| Molecular Weight | 248.71 g/mol |
| IUPAC Name | 7-methoxy-1-methyl-9H-pyrido[3,4-b]indole;hydrochloride |
| Standard InChI | InChI=1S/C13H12N2O.ClH/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13;/h3-7,15H,1-2H3;1H |
| Standard InChIKey | VNPLYCKZIUTKJM-UHFFFAOYSA-N |
| SMILES | CC1=NC=CC2=C1NC3=C2C=CC(=C3)OC.Cl |
| Canonical SMILES | CC1=NC=CC2=C1[NH2+]C3=C2C=CC(=C3)OC.[Cl-] |
| Appearance | Off-white to pale green powder |
| Description | Harmine(cas 343-27-1) is a fluorescent harmala alkaloid belonging to the beta-carboline family of compounds. It occurs in a number of different plants, most notably the Middle Eastern plant harmal or Syrian rue (Peganum harmala) and the South American vine Banisteriopsis caapi (also known as /yage/ or /ayahuasca/). |
| Purity | 95 % |
| Synonyms | 7-Methoxy-1-methyl-9h-pyrido[3,4-b]indole hydrochloride |
| Reference | - Liu H, Han D, Liu Y, Hou X, Wu J, Li H, Yang J, Shen C, Yang G, Fu C, Li X, Che H, Ai J, Zhao S. Harmine hydrochloride inhibits Akt phosphorylation and depletes the pool of cancer stem-like cells of glioblastoma. J Neurooncol. 2013 Mar;112(1):39-48 - Ferretti V, Gilli P, Borea PA. Structural features controlling the binding of beta-carbolines to the benzodiazepine receptor. Acta Crystallogr B. 2004 Aug;60(Pt 4):481-9 |
| PubChem Compound | 5359389 |
| Last Modified | Nov 30 2021 |
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